Cas no 1809838-05-8 (6-bromo-4-methoxy-2-methyl-2H-indazole)

6-Bromo-4-methoxy-2-methyl-2H-indazole is a heterocyclic organic compound featuring an indazole core substituted with bromo, methoxy, and methyl functional groups. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility, serving as a valuable intermediate in the synthesis of biologically active molecules. The bromo substituent enhances reactivity for further functionalization, while the methoxy group contributes to electronic modulation, influencing binding affinity in target interactions. Its well-defined molecular structure and stability under standard conditions make it suitable for use in cross-coupling reactions and other synthetic applications. The compound is typically characterized by high purity and consistent performance in laboratory settings.

6-bromo-4-methoxy-2-methyl-2H-indazole structure

1809838-05-8 structure

Product Name:6-bromo-4-methoxy-2-methyl-2H-indazole

CAS No:1809838-05-8

MF:C₉H₉BrN₂O

MW:241.084561109543

CID:4770402

PubChem ID:118386400

Update Time:2026-02-26

6-bromo-4-methoxy-2-methyl-2H-indazole Chemical and Physical Properties

Names and Identifiers

- 6-bromo-4-methoxy-2-methyl-indazole
- BrC=1C=C(C2=CN(N=C2C1)C)OC
- 6-bromo-4-methoxy-2-methyl-2H-indazole
- Inchi： 1S/C9H9BrN2O/c1-12-5-7-8(11-12)3-6(10)4-9(7)13-2/h3-5H,1-2H3
- InChI Key： HJGXEYALXPCVHI-UHFFFAOYSA-N
- SMILES： BrC1C=C(C2=CN(C)N=C2C=1)OC

Computed Properties

Exact Mass: 239.98983g/mol
Monoisotopic Mass: 239.98983g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 27

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